Cas no 1805455-18-8 (Methyl 5-cyano-2-ethyl-3-(trifluoromethoxy)benzoate)

• Product Name: Methyl 5-cyano-2-ethyl-3-(trifluoromethoxy)benzoate
• CAS No: 1805455-18-8
• MF: C₁₂H₁₀F₃NO₃
• MW: 273.20791387558
• CID: 5009781
• Update Time: 2025-10-31

Methyl 5-cyano-2-ethyl-3-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-cyano-2-ethyl-3-(trifluoromethoxy)benzoate

• Inchi： 1S/C12H10F3NO3/c1-3-8-9(11(17)18-2)4-7(6-16)5-10(8)19-12(13,14)15/h4-5H,3H2,1-2H3
• InChI Key： YTIHTQODZLTZPB-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(C#N)=CC(C(=O)OC)=C1CC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 374
• XLogP3: 3.5
• Topological Polar Surface Area: 59.3

Additional information on Methyl 5-cyano-2-ethyl-3-(trifluoromethoxy)benzoate

Methyl 5-cyano-2-ethyl-3-(trifluoromethoxy)benzoate (CAS No. 1805455-18-8): A Comprehensive Overview

Methyl 5-cyano-2-ethyl-3-(trifluoromethoxy)benzoate, identified by its CAS number 1805455-18-8, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of multiple functional groups, including a cyano group, an ethyl substituent, and a trifluoromethoxy moiety, contributes to its unique chemical properties and reactivity, making it a valuable candidate for further investigation.

The structural composition of Methyl 5-cyano-2-ethyl-3-(trifluoromethoxy)benzoate is highly relevant to its pharmacological profile. The cyano group (-CN) introduces a polar character to the molecule, enhancing its solubility in polar solvents and potentially influencing its interactions with biological targets. The ethyl group (-CH₂CH₃) acts as a hydrophobic substituent, affecting the overall hydrophobicity of the compound and its partitioning between aqueous and lipid environments. Furthermore, the trifluoromethoxy group (-OCH₂CF₃) introduces fluorine atoms, which are known to modulate metabolic stability and binding affinity in many drug molecules.

In recent years, there has been a growing interest in the development of fluorinated compounds due to their enhanced bioavailability and improved pharmacokinetic properties. The trifluoromethoxy group in Methyl 5-cyano-2-ethyl-3-(trifluoromethoxy)benzoate is particularly noteworthy, as it has been shown to increase metabolic stability and reduce susceptibility to enzymatic degradation. This feature makes the compound an attractive candidate for further exploration in the design of long-acting pharmaceuticals.

Current research in the field of medicinal chemistry has highlighted the importance of structurally diverse molecules in drug discovery. Methyl 5-cyano-2-ethyl-3-(trifluoromethoxy)benzoate exemplifies this principle, as its unique combination of functional groups allows for multiple avenues of investigation. For instance, the cyano group can be further functionalized through various chemical transformations, enabling the synthesis of derivatives with tailored properties. Similarly, the ethyl and trifluoromethoxy groups provide opportunities for modulating solubility, lipophilicity, and receptor binding affinity.

One of the most promising applications of Methyl 5-cyano-2-ethyl-3-(trifluoromethoxy)benzoate is in the development of anti-inflammatory agents. Inflammation is a complex biological process that involves numerous signaling pathways and molecular targets. The structural features of this compound suggest that it may interact with enzymes such as cyclooxygenases (COX) or lipoxygenases (LOX), which are key players in inflammatory responses. Additionally, the presence of fluorine atoms may enhance binding interactions with these targets, leading to more potent and selective anti-inflammatory effects.

Another area of interest is the potential use of Methyl 5-cyano-2-ethyl-3-(trifluoromethoxy)benzoate in anticancer research. Cancer cells often exhibit altered metabolic pathways and signaling networks compared to normal cells. The multifaceted nature of this compound makes it a suitable candidate for targeting multiple aspects of cancer biology. For example, the cyano group could interfere with DNA replication or repair mechanisms, while the trifluoromethoxy group could modulate signaling pathways involved in cell proliferation and survival.

The synthesis of Methyl 5-cyano-2-ethyl-3-(trifluoromethoxy)benzoate involves several key steps that highlight its synthetic utility. The starting material typically includes commercially available benzoic acid derivatives, which are subjected to sequential functionalization reactions. These reactions include cyanation to introduce the cyano group, ethylation to add the ethyl substituent, and methylation with trifluoromethanol to incorporate the trifluoromethoxy moiety. Each step requires careful optimization to ensure high yield and purity.

In conclusion, Methyl 5-cyano-2-ethyl-3-(trifluoromethoxy)benzoate (CAS No. 1805455-18-8) is a structurally complex and versatile compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable tool for exploring new therapeutic strategies in areas such as anti-inflammation and oncology. Further studies are warranted to fully elucidate its pharmacological properties and develop novel drug candidates based on this promising scaffold.